molecular formula C16H24O4 B8609572 5-(4-Methoxy-2,5-dimethylphenoxy)-2,2-dimethylpentanoic acid CAS No. 88487-96-1

5-(4-Methoxy-2,5-dimethylphenoxy)-2,2-dimethylpentanoic acid

Cat. No.: B8609572
CAS No.: 88487-96-1
M. Wt: 280.36 g/mol
InChI Key: POXBVVIAZQCVCZ-UHFFFAOYSA-N
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Description

5-(4-Methoxy-2,5-dimethylphenoxy)-2,2-dimethylpentanoic acid is a useful research compound. Its molecular formula is C16H24O4 and its molecular weight is 280.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

88487-96-1

Molecular Formula

C16H24O4

Molecular Weight

280.36 g/mol

IUPAC Name

5-(4-methoxy-2,5-dimethylphenoxy)-2,2-dimethylpentanoic acid

InChI

InChI=1S/C16H24O4/c1-11-10-14(12(2)9-13(11)19-5)20-8-6-7-16(3,4)15(17)18/h9-10H,6-8H2,1-5H3,(H,17,18)

InChI Key

POXBVVIAZQCVCZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1OCCCC(C)(C)C(=O)O)C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution containing 11.8 g (40.1 mmol) of 5-(4-methoxy-2,5-dimethylphenoxy)-2,2-dimethylpentanoic acid, methyl ester (Example 1), 40 mL of 2N potassium hydroxide and 150 mL of methanol is stirred at reflux for 18 hours overnight. The methanol is removed on a rotary evaporator and the aqueous solution diluted with water. After the aqueous solution is extracted with diethyl ether it is acidified with excess 6N hydrochloric acid solution and the precipitate is isolated with diethyl ether. The diethyl ether solution is washed with brine, dried (magnesium sulfate) and evaporated leaving a crystalline residue. Recrystallization from 50 mL of acetonitrile in the presence of charcoal affords after refrigeration, 9.7 g of the title compound as colorless crystals; mp 85°-86° C.
Name
5-(4-methoxy-2,5-dimethylphenoxy)-2,2-dimethylpentanoic acid, methyl ester
Quantity
11.8 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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